Cas no 2408976-24-7 (tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate)
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-7548641
- tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate
- 2408976-24-7
-
- Inchi: 1S/C9H19N3O4/c1-9(2,3)16-8(15)12-5-6(13)4-11-7(10)14/h6,13H,4-5H2,1-3H3,(H,12,15)(H3,10,11,14)
- InChI Key: JLLCHWKGBNMDGC-UHFFFAOYSA-N
- SMILES: O(C(NCC(CNC(N)=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 233.13755610g/mol
- Monoisotopic Mass: 233.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 114Ų
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548641-0.05g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 0.05g |
$587.0 | 2025-02-24 | |
| Enamine | EN300-7548641-0.1g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 0.1g |
$615.0 | 2025-02-24 | |
| Enamine | EN300-7548641-0.25g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 0.25g |
$642.0 | 2025-02-24 | |
| Enamine | EN300-7548641-0.5g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 0.5g |
$671.0 | 2025-02-24 | |
| Enamine | EN300-7548641-1.0g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 1.0g |
$699.0 | 2025-02-24 | |
| Enamine | EN300-7548641-2.5g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 2.5g |
$1370.0 | 2025-02-24 | |
| Enamine | EN300-7548641-5.0g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 5.0g |
$2028.0 | 2025-02-24 | |
| Enamine | EN300-7548641-10.0g |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate |
2408976-24-7 | 95.0% | 10.0g |
$3007.0 | 2025-02-24 |
tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate
Introduction to Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate (CAS No. 2408976-24-7)
Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2408976-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, exhibits unique chemical and biological properties that make it a promising candidate for various applications, particularly in drug development and therapeutic interventions.
The molecular structure of Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate consists of multiple functional groups, including a tert-butyl group, which contributes to its stability and reactivity, and a carbamoylamino moiety, which is known for its role in forming hydrogen bonds and participating in enzyme interactions. The presence of a 2-hydroxypropyl side chain further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations.
In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that target specific biological pathways with high precision. Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate has been studied for its potential role in modulating various enzymatic activities and cellular processes. Its structural features allow it to interact with biological targets in a manner that could lead to therapeutic benefits. For instance, research has suggested that this compound may have inhibitory effects on certain kinases and proteases, which are key players in various diseases, including cancer and inflammatory disorders.
One of the most compelling aspects of Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate is its versatility in drug design. The compound’s ability to undergo modifications while retaining its core structural integrity makes it a valuable scaffold for creating derivative molecules with enhanced pharmacological properties. This flexibility has been exploited in several ongoing research projects aimed at developing next-generation therapeutics.
The synthesis of Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecule efficiently. The synthesis process also emphasizes sustainability, with efforts to minimize waste and optimize energy consumption aligning with green chemistry principles.
Recent studies have highlighted the potential of Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate in preclinical models as a lead compound for further drug development. In vitro experiments have demonstrated its ability to interact with specific biological targets, leading to promising results in early-stage trials. These findings have sparked interest among researchers who are exploring its potential applications in treating a range of diseases.
The compound’s pharmacokinetic profile is another area of active investigation. Researchers are studying how Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate is metabolized and excreted by the body to better understand its efficacy and safety profile. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being used to gain insights into the compound’s behavior within biological systems.
As the field of medicinal chemistry continues to evolve, compounds like Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate represent the cutting edge of drug discovery efforts. Their complex structures and multifunctional properties offer new opportunities for developing innovative therapies that address unmet medical needs. The ongoing research into this compound underscores the importance of collaboration between academic institutions, pharmaceutical companies, and regulatory agencies in advancing the development of new medicines.
The future prospects for Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate are bright, with several clinical trials already underway or planned. These trials aim to validate the compound’s therapeutic potential in human populations and establish its safety and efficacy for treating various conditions. The results from these trials will be instrumental in determining whether this compound will transition from laboratory research to clinical use.
In conclusion, Tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate (CAS No. 2408976-24-7) is a remarkable organic compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a vital role in shaping the future of medicine.
2408976-24-7 (tert-butyl N-[3-(carbamoylamino)-2-hydroxypropyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)